N-(4-methylphenyl)-3-piperidin-1-ylpropanamide
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Overview
Description
N-(4-methylphenyl)-3-piperidin-1-ylpropanamide, also known as MPHP, is a synthetic compound that belongs to the class of cathinones. It is a psychoactive substance that has been gaining popularity in recent years due to its stimulant effects. MPHP has been used in scientific research to explore its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of N-(4-methylphenyl)-3-piperidin-1-ylpropanamide is not well understood. However, it is believed to act as a reuptake inhibitor of dopamine, norepinephrine, and serotonin. This results in an increase in the levels of these neurotransmitters in the brain, leading to the stimulant effects observed with this compound use.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. Studies have shown that this compound increases dopamine release in the nucleus accumbens, a region of the brain associated with reward and motivation. This compound has also been shown to increase heart rate, blood pressure, and body temperature, which can lead to cardiovascular complications in some individuals.
Advantages and Limitations for Lab Experiments
N-(4-methylphenyl)-3-piperidin-1-ylpropanamide has several advantages as a research tool. It is relatively easy to synthesize, and its effects can be easily measured using behavioral assays and neurochemical techniques. However, this compound also has several limitations. Its use in animal models may not accurately reflect its effects in humans, and its potential for abuse and addiction may limit its use in clinical research.
Future Directions
There are several future directions for research on N-(4-methylphenyl)-3-piperidin-1-ylpropanamide. One area of interest is its potential as a treatment for anxiety disorders. Studies have shown that this compound has anxiogenic effects, which may be useful in the treatment of anxiety disorders. Another area of interest is its potential as a tool for studying the neurobiology of addiction. This compound has been shown to have addictive properties, and its use in animal models may provide insights into the mechanisms underlying addiction. Finally, there is a need for further research on the long-term effects of this compound use, particularly on cardiovascular health and cognitive function.
Synthesis Methods
N-(4-methylphenyl)-3-piperidin-1-ylpropanamide can be synthesized through a multi-step process involving the reaction of 4-methylphenylacetonitrile with 1-piperidinylpropan-1-one. The resulting intermediate is then reduced using sodium borohydride to yield this compound. This synthesis method has been optimized to produce high yields and purity of this compound.
Scientific Research Applications
N-(4-methylphenyl)-3-piperidin-1-ylpropanamide has been used in scientific research to explore its potential therapeutic applications. Studies have shown that this compound has stimulant effects similar to other cathinones, such as methcathinone and mephedrone. These effects include increased locomotor activity, hyperthermia, and increased dopamine release. This compound has also been shown to have anxiogenic effects, which may be useful in the treatment of anxiety disorders.
properties
CAS RN |
23656-68-0 |
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Molecular Formula |
C15H22N2O |
Molecular Weight |
246.35 g/mol |
IUPAC Name |
N-(4-methylphenyl)-3-piperidin-1-ylpropanamide |
InChI |
InChI=1S/C15H22N2O/c1-13-5-7-14(8-6-13)16-15(18)9-12-17-10-3-2-4-11-17/h5-8H,2-4,9-12H2,1H3,(H,16,18) |
InChI Key |
QOEOJNGBKNJIGK-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)NC(=O)CCN2CCCCC2 |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)CCN2CCCCC2 |
Origin of Product |
United States |
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